Cas no 1805121-70-3 (3-Amino-6-nitropicolinonitrile)

• Product Name: 3-Amino-6-nitropicolinonitrile
• CAS No: 1805121-70-3
• MF: C₆H₄N₄O₂
• MW: 164.121560096741
• CID: 4899409
• Update Time: 2025-10-31

3-Amino-6-nitropicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-nitropicolinonitrile

• Inchi： 1S/C6H4N4O2/c7-3-5-4(8)1-2-6(9-5)10(11)12/h1-2H,8H2
• InChI Key： UPEGURLNAJLJAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)N=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 109

Additional information on 3-Amino-6-nitropicolinonitrile

Introduction to 3-Amino-6-nitropicolinonitrile (CAS No. 1805121-70-3)

3-Amino-6-nitropicolinonitrile, with the Chemical Abstracts Service (CAS) number 1805121-70-3, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its distinct molecular structure, which includes an amino group and a nitro group attached to a picolinonitrile backbone. The combination of these functional groups endows 3-Amino-6-nitropicolinonitrile with a range of chemical properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 3-Amino-6-nitropicolinonitrile is C₈H₆N₄O₂, and its molecular weight is approximately 182.16 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nitration, reduction, and substitution processes. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels.

In recent years, 3-Amino-6-nitropicolinonitrile has been the subject of extensive research due to its potential applications in various fields. One of the most promising areas of research is its use as an intermediate in the synthesis of pharmaceutical compounds. The presence of the amino and nitro groups provides multiple points for further functionalization, making it an attractive starting material for the development of novel drugs. For instance, studies have shown that derivatives of 3-Amino-6-nitropicolinonitrile exhibit potent antimicrobial and antiviral activities, which could be harnessed for the treatment of infectious diseases.

Beyond pharmaceutical applications, 3-Amino-6-nitropicolinonitrile has also been explored for its potential in materials science. The compound's unique electronic properties make it a suitable candidate for the development of advanced materials such as conductive polymers and organic semiconductors. Research in this area has focused on understanding the electronic structure and conductivity of 3-Amino-6-nitropicolinonitrile-based materials, with promising results indicating their potential use in electronic devices and sensors.

The environmental impact of chemical compounds is a critical consideration in their development and application. Studies on the environmental fate and toxicity of 3-Amino-6-nitropicolinonitrile have shown that it exhibits low toxicity to aquatic organisms and does not persist in the environment. This favorable environmental profile makes it a more sustainable choice compared to some traditional chemicals used in similar applications.

In addition to its chemical properties, the physical characteristics of 3-Amino-6-nitropicolinonitrile are also noteworthy. It is a solid at room temperature with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), which facilitates its use in various synthetic processes.

The safety data sheet (SDS) for 3-Amino-6-nitropicolinonitrile provides detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In conclusion, 3-Amino-6-nitropicolinonitrile (CAS No. 1805121-70-3) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.